Cas no 1431963-73-3 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine)

• Product Name: 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine
• CAS No: 1431963-73-3
• MF: C₁₁H₁₄ClN₃
• MW: 223.701961040497
• MDL: MFCD13186126
• CID: 4599398
• Update Time: 2025-05-20

4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine Chemical and Physical Properties

Names and Identifiers

• [4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]amine hydrochloride
• 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine

• MDL： MFCD13186126
• Inchi： 1S/C11H13N3.ClH/c1-8-7-9(2)14(13-8)11-5-3-10(12)4-6-11;/h3-7H,12H2,1-2H3;1H
• InChI Key： OSYMFYOPIXHRMO-UHFFFAOYSA-N
• SMILES： CC1=CC(C)=NN1C1C=CC(N)=CC=1.Cl

4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine

Comprehensive Overview of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine (CAS No. 1431963-73-3)

4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine (CAS No. 1431963-73-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and agrochemical research. This compound, characterized by its unique pyrazole and phenylamine moieties, serves as a versatile building block for the synthesis of more complex molecules. Its CAS number 1431963-73-3 is frequently searched in academic and industrial databases, reflecting its growing importance in R&D applications.

The molecular structure of 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine features a pyrazole ring substituted with two methyl groups at the 3 and 5 positions, linked to a phenylamine group. This configuration imparts distinct electronic and steric properties, making it valuable for designing ligands, catalysts, and bioactive molecules. Researchers often explore its potential in drug discovery, particularly in targeting enzymes or receptors where the pyrazole scaffold plays a critical role. The compound's synthetic versatility and structural stability are key factors driving its adoption in high-value applications.

In recent years, the demand for pyrazole derivatives like 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine has surged due to their relevance in green chemistry and sustainable synthesis. Environmental concerns and regulatory pressures have led chemists to prioritize compounds with lower toxicity and higher biodegradability. This trend aligns with searches for eco-friendly intermediates and bioactive scaffolds, where CAS No. 1431963-73-3 frequently appears as a candidate for innovative solutions.

Another area of interest is the compound's potential in material science. Its ability to form coordination complexes with metals has been explored for developing advanced polymers, sensors, and catalytic systems. The phenylamine group's electron-donating properties enhance its utility in designing conductive or luminescent materials, a topic often queried in nanotechnology forums and research publications. Such applications highlight the compound's role in bridging organic and inorganic chemistry.

From a commercial perspective, 4-(3,5-Dimethyl-1H-pyrazol-1-yl)phenylamine is supplied by several specialty chemical manufacturers, with purity grades tailored for laboratory and industrial use. Quality control protocols, including HPLC analysis and NMR verification, ensure its suitability for sensitive reactions. FAQs about storage conditions, solubility, and handling precautions are common among first-time users, underscoring the need for detailed technical documentation.

Looking ahead, the compound's adaptability positions it as a candidate for emerging technologies such as photodynamic therapy and molecular imaging. Its structure-activity relationships (SAR) are also a focal point for researchers optimizing performance in target-specific applications. As the scientific community continues to explore heterocyclic chemistry, CAS No. 1431963-73-3 remains a noteworthy example of innovation at the intersection of design and functionality.